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Compound of Interest

Compound Name: Dipropylamine

Cat. No.: B117675 Get Quote

Dipropylamine is a versatile chemical intermediate used in various research and development

applications. However, its flammable and corrosive nature necessitates strict adherence to

safety protocols for handling and disposal to ensure the safety of personnel and the protection

of the environment.[1] This guide provides essential, step-by-step procedures for the proper

disposal of dipropylamine in a laboratory setting.

Immediate Safety and Handling
Before handling dipropylamine, it is crucial to be aware of its hazards and to be equipped with

the appropriate personal protective equipment (PPE). Dipropylamine is a highly flammable

liquid and vapor that can cause severe skin burns and eye damage.[2][3] It is also harmful if

swallowed, inhaled, or absorbed through the skin.[2][4]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[1]

Eye/Face Protection: Use safety goggles or a face shield to protect against splashes.[1]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[2][5] An

emergency eyewash station and safety shower must be readily accessible.[1]

Respiratory Protection: In areas with potential for vapor inhalation or inadequate ventilation,

respiratory protection may be necessary.[1]
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Work should be conducted in a well-ventilated area or under a chemical fume hood.[5][6] All

sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from the

handling area.[1][5] Use only non-sparking tools and take precautionary measures against

static discharge by grounding and bonding containers during transfer.[2][5]

Spill Management Protocol
In the event of a dipropylamine spill, immediate and appropriate action is critical to prevent

injury and further contamination.

Step 1: Evacuate and Secure the Area

Immediately evacuate all non-essential personnel from the spill area.[5]

Remove all sources of ignition.[2][5]

Ensure the area is well-ventilated to disperse vapors.[5]

Step 2: Contain the Spill

Wearing the appropriate PPE, contain the spill using inert, absorbent materials such as

vermiculite, dry sand, or earth.[2][5] Do not use combustible materials.

Step 3: Collect and Store Waste

Using non-sparking tools, carefully collect the absorbed material and place it into a labeled,

sealable container for hazardous waste.[2]

Clean the spill area thoroughly with soap and water, collecting the cleaning water for

disposal as hazardous waste. Do not allow wash water to enter drains.[2]

Step 4: Decontaminate

Properly decontaminate or dispose of any clothing or equipment that came into contact with

the dipropylamine. Wash contaminated clothing before reuse.[3][5]
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The disposal of dipropylamine and its contaminated materials must be treated as hazardous

waste and conducted in strict accordance with all applicable local, state, and federal

regulations.[7][8]

1. Waste Identification and Collection:

Dipropylamine is classified as a hazardous waste. In the United States, it is listed under

RCRA with the waste number U110 (Ignitable waste).[9][10]

Collect all dipropylamine waste, including contaminated absorbent materials and cleaning

solutions, in a designated and properly labeled hazardous waste container.[2] The container

should be kept tightly closed.[5][6]

2. Temporary Storage:

Store the sealed waste container in a cool, dry, well-ventilated area designated for

hazardous waste storage.[2][5] This area must be away from heat, ignition sources, and

incompatible materials like strong oxidizing agents.[1][10]

3. Final Disposal:

Disposal of dipropylamine waste must be handled by a licensed hazardous waste disposal

facility.[2]

Approved disposal methods typically include:

Incineration: Burning in a licensed apparatus, often after being mixed with a suitable

combustible material.[2]

Landfill: Burial in a landfill specifically licensed to accept chemical and pharmaceutical

wastes.[2]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste management company to arrange for proper disposal. It may be necessary to consult

with your local Department of Environmental Protection or the regional EPA office for specific

guidance.[5]
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Quantitative Data for Dipropylamine
The following table summarizes key quantitative data for dipropylamine, providing a quick

reference for safety and handling.

Property Value Citations

Chemical Formula C₆H₁₅N [4]

CAS Number 142-84-7 [4]

Boiling Point 108 - 110 °C [4]

Flash Point 7 °C (closed cup) [4]

UN Number 2383 [4][8]

Hazard Class

3 (Flammable Liquid),

Subsidiary Hazard 8

(Corrosive)

[8]

Packing Group II [4][8]

Oral LD50 (Rat) 300 mg/kg [4][10]

Skin LD50 (Rabbit) 925 mg/kg [4][10]

Inhalation LC50 (Rat) 4400 mg/m³/4h [4][10]

RCRA Waste Number U110 [9][10]

Dipropylamine Disposal Workflow
The following diagram illustrates the logical steps for the safe disposal of dipropylamine, from

initial handling to final disposal.
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Caption: Workflow for the safe disposal of dipropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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